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Compound of Interest

Compound Name: Ethyl 2-oxo-4-phenylbutyrate

Cat. No.: B114674

CAS Number: 64920-29-2

This technical guide provides an in-depth overview of Ethyl 2-oxo-4-phenylbutyrate, a key
intermediate in pharmaceutical synthesis. The document is intended for researchers, scientists,
and professionals in drug development, offering comprehensive data on its properties,
synthesis, and significant applications.

Chemical and Physical Properties

Ethyl 2-oxo-4-phenylbutyrate is an aliphatic a-ketoester recognized for its role as a crucial
building block in the synthesis of various active pharmaceutical ingredients (APIs).[1] Its
physical and chemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C12H1403 [2]
Molecular Weight 206.24 g/mol [2]
Appearance Pale yellow or yellow liquid

Boiling Point 132 °C at 2 mmHg [1]

Density 1.091 g/mL at 25 °C

Refractive Index (n20/D) 1.504 [1]

Flash Point 140 °C [2]

LogP 2.24

Solubility Soluble in Chloroform and 2]

Ethyl Acetate (Slightly)

Synthesis of Ethyl 2-o0x0-4-phenylbutyrate

Several synthetic routes for Ethyl 2-oxo-4-phenylbutyrate have been reported. A common

laboratory-scale method involves the esterification of 2-oxo-4-phenylbutyric acid.

Experimental Protocol: Esterification of 2-oxo0-4-

phenylbutyric acid

This protocol describes the synthesis of Ethyl 2-0xo0-4-phenylbutyrate from 2-oxo0-4-

phenylbutyric acid and ethanol using sulfuric acid as a catalyst.[3]

Materials:

o 2-0x0-4-phenylbutyric acid (130 g)

» Ethanol (650 ml)

o Concentrated sulfuric acid (13 ml)

e Water
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Ethyl acetate

Sodium bicarbonate solution

Saturated brine solution

Anhydrous sodium sulfate

Procedure:

A mixture of 2-oxo-4-phenylbutyric acid, ethanol, and concentrated sulfuric acid is refluxed
for 5 hours.

The reaction mixture is then concentrated to approximately half its original volume.

The concentrated mixture is diluted with 500 ml of water, leading to the separation of an oily
layer.

The aqueous layer is extracted with ethyl acetate.

The collected oil and the ethyl acetate extract are combined, washed with sodium
bicarbonate solution and then with saturated brine, and finally dried over anhydrous sodium
sulfate.

The solvent is removed under reduced pressure.

The residue is distilled under reduced pressure to yield Ethyl 2-o0xo0-4-phenylbutyrate.
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Synthesis of Ethyl 2-oxo0-4-phenylbutyrate via Esterification.
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Application in Drug Development: Synthesis of an
ACE Inhibitor Precursor

Ethyl 2-o0xo0-4-phenylbutyrate is a critical precursor in the synthesis of (R)-2-hydroxy-4-
phenylbutyrate ethyl ester ((R)-HPBE), which is an important chiral intermediate for
Angiotensin-Converting Enzyme (ACE) inhibitors.[1][4] These inhibitors are a class of
medications used to treat high blood pressure and heart failure. The conversion is typically
achieved through asymmetric reduction, often employing biocatalysts.

Experimental Protocol: Biocatalytic Reduction to (R)-
HPBE

This protocol outlines the asymmetric reduction of Ethyl 2-oxo-4-phenylbutyrate to (R)-HPBE
using a recombinant E. coli strain expressing a carbonyl reductase.

Materials:

Ethyl 2-o0xo0-4-phenylbutyrate

Recombinant E. coli cells expressing carbonyl reductase

Glucose (as a co-substrate for cofactor regeneration)

Phosphate buffer (pH 7.0)

Ethyl acetate

Anhydrous magnesium sulfate

Procedure:

Recombinant E. coli cells are cultured and harvested.

The cells are resuspended in a phosphate buffer containing glucose.

Ethyl 2-o0xo0-4-phenylbutyrate is added to the cell suspension.

The reaction mixture is incubated at a controlled temperature (e.g., 30°C) with agitation.
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e The progress of the reaction is monitored using techniques like HPLC.
e Upon completion, the mixture is centrifuged to remove the cells.
e The supernatant is extracted with ethyl acetate.

e The organic layers are combined, dried over anhydrous magnesium sulfate, and the solvent
is evaporated to yield (R)-HPBE.
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Biocatalytic Reduction of Ethyl 2-oxo0-4-phenylbutyrate.

Biological Activity and Signaling Pathways

Currently, there is limited information available in the scientific literature regarding the specific
signaling pathways directly modulated by Ethyl 2-oxo0-4-phenylbutyrate. One study suggests
that it inhibits the growth of the yeast Candida glabrata and may have a general inhibitory effect
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on protein and enzyme synthesis. However, the precise molecular mechanisms and the
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Click to download full resolution via product page

signaling cascades involved have not been elucidated.

Reported Biological Effects of Ethyl 2-oxo0-4-phenylbutyrate.

It is important to distinguish Ethyl 2-oxo-4-phenylbutyrate from its related compound, 4-
phenylbutyrate (PBA), which has been studied more extensively for its role as a chemical
chaperone and its effects on endoplasmic reticulum stress and mitochondrial biogenesis. The
direct biological activities and signaling pathway interactions of Ethyl 2-oxo-4-phenylbutyrate
remain an area for future research.

Conclusion

Ethyl 2-oxo0-4-phenylbutyrate is a valuable chemical intermediate with well-defined physical
and chemical properties. Its primary significance in the pharmaceutical industry lies in its role
as a precursor for the synthesis of ACE inhibitors. While detailed protocols for its synthesis and
biocatalytic conversion are available, its direct biological effects and involvement in cellular
signaling pathways are not yet well understood and warrant further investigation. This guide
provides a solid foundation for researchers working with this compound and highlights potential
avenues for future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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